2,4,5-trimethyl-6-[(1-{thieno[2,3-d]pyrimidin-4-yl}piperidin-4-yl)methoxy]pyrimidine

• IUPAC Name: 4-[4-[(2,5,6-trimethylpyrimidin-4-yl)oxymethyl]piperidin-1-yl]thieno[2,3-d]pyrimidine
• InChI: InChI=1S/C19H23N5OS/c1-12-13(2)22-14(3)23-18(12)25-10-15-4-7-24(8-5-15)17-16-6-9-26-19(16)21-11-20-17/h6,9,11,15H,4-5,7-8,10H2,1-3H3
• InChI Key: QDTXXFRAECAJHN-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=C(N=C1OCC2CCN(CC2)C3=C4C=CSC4=NC=N3)C)C
• Molecular Formula: C19H23N5OS
• Molecular Weight: 369.5 g/mol
• CAS No.: 2640950-15-6

Description

2,4,5-Trimethyl-6-[(1-{thieno[2,3-d]pyrimidin-4-yl}piperidin-4-yl)methoxy]pyrimidine is a heterocyclic compound featuring a thieno[2,3-d]pyrimidine core fused with a pyrimidine ring. The molecule includes a piperidin-4-ylmethoxy substituent at position 6 of the pyrimidine ring, which is further substituted with three methyl groups at positions 2, 4, and 3. Thienopyrimidine derivatives are of significant interest in medicinal chemistry due to their structural similarity to purines and pyrimidines, enabling interactions with biological targets such as kinases, enzymes, and receptors . The piperidine moiety enhances solubility and bioavailability, while the methyl groups may influence steric hindrance and metabolic stability.

Biological Activity

The compound 2,4,5-trimethyl-6-[(1-{thieno[2,3-d]pyrimidin-4-yl}piperidin-4-yl)methoxy]pyrimidine is a synthetic derivative belonging to the pyrimidine family, which has garnered attention for its potential biological activities. This article explores its biological activity, focusing on anti-inflammatory, anti-cancer, and antimicrobial properties, supported by recent research findings and case studies.

Chemical Structure and Properties

The molecular formula of the compound is $C_{16}H_{20}N_4O_2S$ with a molecular weight of 336.42 g/mol. The structure features a thieno[2,3-d]pyrimidine moiety linked to a piperidine ring via a methoxy group.

Anti-inflammatory Activity

Recent studies have indicated that compounds similar to 2,4,5-trimethyl-6-[(1-{thieno[2,3-d]pyrimidin-4-yl}piperidin-4-yl)methoxy]pyrimidine exhibit significant anti-inflammatory properties. For instance:

• Mechanism of Action : The compound inhibits the activation of NF-κB and MAPK signaling pathways in macrophages, leading to decreased production of pro-inflammatory cytokines such as TNF-α and IL-6 .
• In Vivo Studies : In rat paw swelling experiments, compounds with similar thieno[2,3-d]pyrimidine scaffolds demonstrated comparable anti-inflammatory effects to established drugs like Indomethacin .

Anticancer Activity

The thieno[2,3-d]pyrimidine derivatives have also been investigated for their anticancer potential:

• Cell Line Studies : Various derivatives have shown cytotoxic effects against cancer cell lines. For example, compounds in the series demonstrated IC50 values in the low micromolar range against breast and colon cancer cell lines .
• Structure Activity Relationship (SAR) : Modifications to the thieno[2,3-d]pyrimidine structure have been correlated with enhanced activity. Substituents such as halogens or larger aromatic groups have been associated with increased potency against specific cancer types .

Antimicrobial Properties

The compound's potential as an antimicrobial agent has also been explored:

• Activity Against Bacteria and Fungi : Preliminary tests suggest that derivatives exhibit significant activity against both Gram-positive and Gram-negative bacteria as well as certain fungi. The mechanism may involve disruption of microbial cell wall synthesis .

Case Studies

• Anti-inflammatory Efficacy : A study involving a series of thieno[2,3-d]pyrimidine derivatives found that certain modifications led to improved anti-inflammatory profiles in animal models. Compounds A6 and B7 showed notable efficacy in reducing paw edema compared to controls .
• Cytotoxicity Assessment : In vitro assays conducted on various cancer cell lines demonstrated that compounds derived from the thieno[2,3-d]pyrimidine scaffold had low cytotoxicity towards normal cells while effectively inhibiting tumor growth .

Data Summary

Activity Type	Mechanism	Reference
Anti-inflammatory	Inhibition of NF-κB and MAPK
Anticancer	Cytotoxicity in cancer cell lines
Antimicrobial	Disruption of cell wall synthesis

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Analysis

The compound’s closest structural analogs are other thieno[2,3-d]pyrimidine derivatives with substitutions at the 4- or 6-positions. Key comparisons include:

Compound 3a : 6-Methyl-4-[(3-phenyl-isoxazol-5-yl)methoxy]-thieno[2,3-d]pyrimidine

• Structural Differences :
  • The user’s compound has a piperidin-4-ylmethoxy group at position 6, while 3a features an isoxazole-phenylmethoxy group at position 3.
  • The user’s compound includes three methyl groups on the pyrimidine ring, whereas 3a has only a single methyl group at position 4.
• Functional Implications :
  • The piperidine group in the user’s compound may improve membrane permeability due to its basic nitrogen, whereas the isoxazole in 3a introduces a planar, aromatic system that could enhance π-π stacking with target proteins.
  • The additional methyl groups in the user’s compound likely reduce metabolic oxidation but may increase steric hindrance at binding sites.

Compound 3b : Other thieno[2,3-d]pyrimidine derivatives with isoxazole moieties (generalized)

• Activity Comparison: Compound 3a demonstrated moderate cytotoxicity against A549 (lung carcinoma), HCT116 (colon cancer), and MCF-7 (breast cancer) cell lines, with IC₅₀ values ranging from 8–15 μM .

Data Table: Comparative Analysis

Feature	User’s Compound	Compound 3a
Core Structure	Thieno[2,3-d]pyrimidine	Thieno[2,3-d]pyrimidine
Substituent Position	6-(Piperidin-4-ylmethoxy)	4-(Isoxazole-phenylmethoxy)
Methyl Groups	2,4,5-Trimethylpyrimidine	6-Methylpyrimidine
Cytotoxicity (IC₅₀)	Not reported	8–15 μM (A549, HCT116, MCF-7)
Predicted Solubility	Higher (piperidine enhances basicity)	Lower (isoxazole increases hydrophobicity)

Mechanistic Insights

• Binding Affinity : The piperidine group in the user’s compound could interact with acidic residues (e.g., aspartate/glutamate) in enzyme active sites, whereas the isoxazole in 3a may engage in hydrogen bonding via its oxygen atom.